2-(3-fluorobenzylidene)quinuclidin-3-ol

• IUPAC Name: (2Z)-2-[(3-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol
• InChI: InChI=1S/C14H16FNO/c15-12-3-1-2-10(8-12)9-13-14(17)11-4-6-16(13)7-5-11/h1-3,8-9,11,14,17H,4-7H2/b13-9-
• InChI Key: QJGWSGNYGCJUDX-LCYFTJDESA-N
• Canonical SMILES: C1CN2CCC1C(C2=CC3=CC(=CC=C3)F)O
• Isomeric SMILES: C1CN\2CCC1C(/C2=C/C3=CC(=CC=C3)F)O
• Molecular Formula: C14H16FNO
• Molecular Weight: 233.28 g/mol

Description

2-(3-fluorobenzylidene)quinuclidin-3-ol is a chemical compound that has gained a lot of attention in the scientific community due to its potential as a therapeutic agent. It belongs to the class of quinuclidine derivatives, which are known to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(3-fluorobenzylidene)quinuclidin-3-ol is not fully understood. However, it is believed to act as a modulator of neurotransmitter systems in the brain, including the dopamine, serotonin, and acetylcholine systems. It has also been shown to have an affinity for several receptors, including the 5-HT2A receptor and the D2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are important neurotransmitters involved in mood regulation. It has also been shown to modulate the activity of the acetylcholine system, which is important for cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-fluorobenzylidene)quinuclidin-3-ol is its potential as a therapeutic agent for various neurological disorders. It has also been shown to have low toxicity and good bioavailability, making it a promising candidate for further development. However, one of the main limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 2-(3-fluorobenzylidene)quinuclidin-3-ol. One of the main areas of research is the optimization of its therapeutic potential for various neurological disorders. This includes further studies on its mechanism of action and the development of more potent derivatives. Another area of research is the development of new synthetic methods for the production of this compound, which could lead to more efficient and cost-effective production methods. Finally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound, which could help to optimize its therapeutic potential and minimize any potential side effects.

Synthesis Methods

The synthesis of 2-(3-fluorobenzylidene)quinuclidin-3-ol involves the reaction of quinuclidine with 3-fluorobenzaldehyde in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction, followed by reduction to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the product.

Scientific Research Applications

2-(3-fluorobenzylidene)quinuclidin-3-ol has been extensively studied for its potential as a therapeutic agent. It has been shown to possess a wide range of biological activities, including anticonvulsant, antidepressant, and antipsychotic effects. It has also been studied for its potential in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.